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An In-Depth Technical Guide to 2-Bromopyridine-¹⁵N for Researchers, Scientists, and Drug

Development Professionals

Introduction
Isotopically labeled compounds are fundamental tools in modern research and development,

playing a pivotal role in drug discovery, pharmacokinetic studies, and metabolic profiling.[1][2]

The incorporation of stable isotopes, such as Nitrogen-15 (¹⁵N), into biologically active

molecules allows for their precise detection and quantification in complex biological matrices.[3]

2-Bromopyridine-¹⁵N, a labeled derivative of the versatile pyridine scaffold, serves as a crucial

building block and internal standard for a wide range of applications, particularly in mass

spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[3][4] This guide provides a

comprehensive overview of the commercial suppliers, synthesis protocols, and key applications

of 2-Bromopyridine-¹⁵N for professionals in the scientific community.

Commercial Suppliers of 2-Bromopyridine-¹⁵N
The availability of well-characterized isotopically labeled reagents is critical for reproducible

research. While the number of direct commercial suppliers for 2-Bromopyridine-¹⁵N is limited,

several companies in the fine chemical and isotopic labeling space can provide this compound.

Additionally, numerous suppliers offer the unlabeled analogue, which can often be used as a

starting point for custom ¹⁵N-labeling synthesis.

Table 1: Commercial Suppliers of 2-Bromopyridine-¹⁵N and Unlabeled 2-Bromopyridine
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Supplier Product
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Santa Cruz

Biotechnolog

y, Inc.

2-

Bromopyridin

e-¹⁵N

54267-53-7 C₅H₄Br¹⁵N 158.99

Direct

supplier of

the ¹⁵N-

labeled

compound.[5]

Apollo

Scientific

2-

Bromopyridin

e

109-04-6 C₅H₄BrN 157.99

Supplier of

the unlabeled

compound.[6]

BLD

Pharmatech

2-

Bromopyridin

e

109-04-6 C₅H₄BrN 158.00

Supplier of

the unlabeled

compound.[7]

ChemicalBoo

k

2-

Bromopyridin

e

109-04-6 C₅H₄BrN 158.00

Lists multiple

suppliers for

the unlabeled

compound.[8]

BuyersGuide

Chem

2-

Bromopyridin

e

109-04-6 C₅H₄BrN 158.00

Lists multiple

international

suppliers for

the unlabeled

compound.[9]

Synthesis of 2-Bromopyridine and ¹⁵N-Labeling
Strategies
The synthesis of 2-Bromopyridine and its subsequent ¹⁵N-labeling can be achieved through

various chemical routes. Understanding these methodologies is crucial for researchers who

may need to synthesize custom-labeled analogues or troubleshoot experimental procedures.

Synthesis of Unlabeled 2-Bromopyridine
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A common and well-established method for synthesizing 2-bromopyridine is through the

diazotization of 2-aminopyridine followed by a Sandmeyer-type reaction.[10][11]

Experimental Protocol: Synthesis of 2-Bromopyridine from 2-Aminopyridine[10][11][12]

Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, dropping funnel,

and thermometer, add 48% hydrobromic acid.

Addition of 2-Aminopyridine: Cool the hydrobromic acid to between -5°C and 0°C using an

ice-salt bath. Slowly add 2-aminopyridine to the cooled acid while maintaining the

temperature.

Bromination: While keeping the temperature at 0°C or lower, add liquid bromine dropwise.

The reaction mixture may thicken as a yellow-orange perbromide forms.

Diazotization: Prepare a solution of sodium nitrite in water. Add this solution dropwise to the

reaction mixture over a period of approximately 2 hours, ensuring the temperature remains

at or below 0°C.

Neutralization: After stirring for an additional 30 minutes, slowly add a solution of sodium

hydroxide to neutralize the reaction mixture. The temperature should be kept below 20-25°C

during this step.

Extraction and Purification: Extract the nearly colorless reaction mixture with diethyl ether.

Dry the combined ether extracts over solid potassium hydroxide and then distill under

reduced pressure to obtain 2-bromopyridine.
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Synthesis workflow for unlabeled 2-bromopyridine.

¹⁵N-Labeling of Pyridines via Zincke Activation
A significant advancement in the ¹⁵N-labeling of pyridines is the use of a Zincke activation

strategy.[1][2][13] This method allows for the direct exchange of the ¹⁴N atom in a pre-formed

pyridine ring with a ¹⁵N atom from a labeled source, such as ¹⁵NH₄Cl.

Experimental Protocol: ¹⁵N-Labeling of Pyridines via Zincke Activation (General Procedure)[3]

[13]

Pyridine Activation: To a solution of the pyridine substrate (e.g., 2-bromopyridine) in a

suitable solvent (e.g., ethyl acetate) at -78°C, add triflic anhydride (Tf₂O). This forms a highly

reactive N-activated pyridinium salt.

Ring Opening: The activated pyridine undergoes nucleophilic attack and ring-opening to form

a Zincke imine intermediate. In some cases, a mixture of the Zincke imine and an iminium
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salt may form.

Ring Closure with ¹⁵N Source: The Zincke imine intermediate is then treated with a ¹⁵N-

labeled ammonia source, such as ¹⁵NH₄Cl, in the presence of a base like sodium acetate.

This facilitates the ring-closure step, incorporating the ¹⁵N atom into the pyridine ring.

Isolation: The resulting ¹⁵N-labeled pyridine is then isolated and purified using standard

chromatographic techniques.
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¹⁵N-Labeled Pyridine
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Reaction pathway for ¹⁵N-labeling via Zincke activation.

Applications in Research and Drug Development
2-Bromopyridine-¹⁵N is a valuable tool with diverse applications in the pharmaceutical and life

sciences sectors.

Quantitative Mass Spectrometry
Isotopically labeled internal standards are essential for accurate quantification in mass

spectrometry-based assays.[3] 2-Bromopyridine-¹⁵N can serve as an ideal internal standard for

the analysis of pyridine-containing drug candidates or their metabolites. The mass shift due to

the ¹⁵N isotope allows for clear differentiation from the unlabeled analyte, enabling precise and

accurate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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